Cas no 2137931-86-1 (3-Thietanemethanesulfonamide, 1,1-dioxide)

• Product Name: 3-Thietanemethanesulfonamide, 1,1-dioxide
• CAS No: 2137931-86-1
• MF: C₄H₉NO₄S₂
• MW: 199.248558759689
• CID: 5279082
• Update Time: 2025-06-30

3-Thietanemethanesulfonamide, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thietanemethanesulfonamide, 1,1-dioxide

• Inchi： 1S/C4H9NO4S2/c5-11(8,9)3-4-1-10(6,7)2-4/h4H,1-3H2,(H2,5,8,9)
• InChI Key： SRGWXQYLKFRHKB-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(CS(N)(=O)=O)C1

Additional information on 3-Thietanemethanesulfonamide, 1,1-dioxide

Introduction to 3-Thietanemethanesulfonamide, 1,1-dioxide (CAS No. 2137931-86-1)

3-Thietanemethanesulfonamide, 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 2137931-86-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The unique structural features of 3-Thietanemethanesulfonamide, 1,1-dioxide, particularly its thietane core and sulfonamide functional group, contribute to its distinctive chemical properties and potential applications in drug discovery and development.

The molecular structure of 3-Thietanemethanesulfonamide, 1,1-dioxide consists of a thietane ring system, which is a five-membered heterocyclic compound containing sulfur and carbon atoms. This ring system is further modified by the presence of a sulfonamide group (–SO₂NH₂) at the methane position, enhancing its reactivity and interaction with biological targets. The presence of two oxygen atoms in the form of a dioxide moiety adds another layer of complexity to its chemical behavior, influencing its solubility, stability, and metabolic pathways.

In recent years, sulfonamides have been extensively studied due to their versatile pharmacological properties. They serve as key scaffolds in the design of drugs targeting various diseases, including infections, inflammatory disorders, and cancer. The structural motif of 3-Thietanemethanesulfonamide, 1,1-dioxide makes it a promising candidate for further exploration in medicinal chemistry. Its ability to interact with biological macromolecules such as enzymes and receptors suggests potential therapeutic applications.

One of the most compelling aspects of 3-Thietanemethanesulfonamide, 1,1-dioxide is its potential role in modulating biological pathways associated with diseases. Researchers have been particularly interested in its interactions with enzymes that play crucial roles in metabolic processes. For instance, studies have shown that sulfonamides can inhibit enzymes such as dihydropteroate synthase (DHPS), which is involved in folate metabolism. The thietane core in 3-Thietanemethanesulfonamide, 1,1-dioxide may enhance its binding affinity to such targets, making it a valuable tool for developing novel therapeutic agents.

Moreover, the dioxide moiety in the compound's structure could influence its pharmacokinetic properties. Oxygen-containing heterocycles are known to exhibit enhanced bioavailability and metabolic stability. This feature is particularly important for drug candidates that require prolonged circulation and multiple dosing regimens. The unique combination of structural elements in 3-Thietanemethanesulfonamide, 1,1-dioxide positions it as a versatile scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of compounds like 3-Thietanemethanesulfonamide, 1,1-dioxide with biological targets. These computational studies have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level. For example, molecular dynamics simulations have revealed that the sulfonamide group can form hydrogen bonds with key amino acid residues in target proteins, enhancing binding affinity.

The synthesis of 3-Thietanemethanesulfonamide, 1,1-dioxide has also been optimized to improve yield and purity. Modern synthetic methodologies have allowed chemists to construct complex molecules with high precision. Techniques such as transition metal-catalyzed reactions and flow chemistry have been employed to streamline the synthesis process. These advancements have made it feasible to produce sufficient quantities of the compound for preclinical studies.

In preclinical research, 3-Thietanemethanesulfonamide, 1,1-dioxide has been evaluated for its potential therapeutic effects in various disease models. Initial studies suggest that it exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, the compound has shown potential in modulating inflammatory responses by interacting with cytokine receptors and signaling molecules.

The safety profile of 3-Thietanemethanesulfonamide, 1,1-dioxide is another critical aspect that has been thoroughly investigated. Acute toxicity studies have demonstrated that the compound exhibits low toxicity at moderate doses. Chronic toxicity assessments are ongoing to evaluate long-term effects on organ systems such as the liver and kidneys. These studies are essential for determining the feasibility of translating preclinical findings into clinical applications.

The development of new drugs is a complex process that involves multiple stages from discovery to commercialization. 3-Thietanemethanesulfonamide, 1,1-dioxide represents an early but promising candidate in this journey. Its unique structural features and potential biological activities make it a valuable asset in pharmaceutical research. As more data becomes available from ongoing studies, its therapeutic potential will continue to be assessed.

The role of sulfonamides in modern medicine cannot be overstated. They have been instrumental in treating bacterial infections since the discovery of sulfanilamide in the early 20th century. Today，sulfonamides continue to inspire new drug designs due to their flexibility as pharmacological scaffolds。The innovation represented by compounds like 3-Thietanemethanesulfonamide，１，１－dioxide（CAS No．213793186－１） highlights how traditional classes of compounds can be modified to address emerging therapeutic challenges。

In conclusion，３－Thietanemethanesulfonamide，１，１－dioxidｅ（CAS No．213793186－��）is a fascinating chemical entity with significant potential in pharmaceutical applications。Its unique structural features，combined with promising preclinical data，make it a compelling candidate for further investigation。As research progresses，we can expect more insights into its mechanisms of action and therapeutic applications。The continued exploration of sulfonamides like this one underscores their enduring relevance in drug discovery。